![molecular formula C13H9BrClN3OS B3552350 5-bromo-N-{[(2-chlorophenyl)amino]carbonothioyl}nicotinamide](/img/structure/B3552350.png)
5-bromo-N-{[(2-chlorophenyl)amino]carbonothioyl}nicotinamide
Overview
Description
5-bromo-N-{[(2-chlorophenyl)amino]carbonothioyl}nicotinamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound has been found to exhibit a range of biochemical and physiological effects that make it a promising candidate for further study.
Mechanism of Action
The mechanism of action of 5-bromo-N-{[(2-chlorophenyl)amino]carbonothioyl}nicotinamide is not fully understood. However, it has been suggested that this compound may exert its anti-tumor effects by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, this compound has been found to exhibit other biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the activity of certain enzymes that are involved in inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-N-{[(2-chlorophenyl)amino]carbonothioyl}nicotinamide in lab experiments is that it has been found to exhibit anti-tumor activity in several types of cancer cells. This makes it a promising candidate for further study in the development of new cancer treatments. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.
Future Directions
There are several future directions for the study of 5-bromo-N-{[(2-chlorophenyl)amino]carbonothioyl}nicotinamide. One direction is to further investigate its mechanism of action in order to better understand how this compound exerts its anti-tumor effects. Another direction is to study its potential applications in the treatment of other diseases, such as inflammation and oxidative stress. Additionally, more research is needed to determine the optimal dosage and administration of this compound for use in clinical trials.
Scientific Research Applications
5-bromo-N-{[(2-chlorophenyl)amino]carbonothioyl}nicotinamide has been studied for its potential applications in the treatment of cancer and other diseases. This compound has been found to exhibit anti-tumor activity in several types of cancer cells, including breast, lung, and colon cancer cells.
properties
IUPAC Name |
5-bromo-N-[(2-chlorophenyl)carbamothioyl]pyridine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrClN3OS/c14-9-5-8(6-16-7-9)12(19)18-13(20)17-11-4-2-1-3-10(11)15/h1-7H,(H2,17,18,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVNKHSSWGPPTSN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=S)NC(=O)C2=CC(=CN=C2)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrClN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47197828 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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